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Compound of Interest

Compound Name: Ethyl crotonate

Cat. No.: B152679

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the core physical properties of
ethyl crotonate. The information is curated for researchers, scientists, and professionals in
drug development who require precise data for modeling, formulation, and synthesis. This
document summarizes key quantitative data in tabular format, details relevant experimental
protocols for property determination, and includes a workflow diagram for a standard
experimental procedure.

Core Physical and Chemical Properties

Ethyl crotonate, also known as ethyl (E)-but-2-enoate, is a fatty acid ester.[1] It is a colorless
to pale yellow liquid with a pungent, sharp, fruity odor reminiscent of rum and cognac.[2][3] This
compound is found naturally in various fruits such as apples, papayas, and strawberries.[3][4]

Table 1: General and Physical Properties of Ethyl Crotonate
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Property Value Source(s)

Molecular Formula CeH1002 [31141[5]

Molecular Weight 114.14 g/mol [3][6]
Clear, colorless to pale yellow

Appearance o [31[71[8]
liquid
Pungent, fruity, caramellic,

Odor : [21[31[°]
rum-like

Density 0.918 g/mL at 25 °C [3][6]

0.92 g/lcm3 at 20 °C [10]

0.914 - 0.920 g/mL at 20 °C [2][8]

Boiling Point 142-143 °C at 760 mmHg [3][4]

138-140 °C at 1013 hPa [10]

136.00 to 137.00 °C at 760.00
[2]

mm Hg

Melting Point 37.22 °C (estimate) [B114][11]

Refractive Index (n2°/D) 1.424 [3][6]

1.4230 - 1.4280 at 20.00 °C [2][8]
6.866 mmHg at 25 °C

Vapor Pressure . [2]
(estimated)

65 hPa at 50 °C [3][12]

Vapor Density 3.9 (vs air) [3][6]

) 36 °F (2.22 °C) (Tag Closed

Flash Point [21[3][4]
Cup)

2 °C (closed cup) [10]

Dielectric Constant 5.4 at 20 °C [9][13]

logP (o/w)

1.806 (estimated)

[2]
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1.85 (3]

Table 2: Solubility of Ethyl Crotonate

Solvent Solubility Source(s)
Water Insoluble / Slightly soluble 2114107118111 4]
Alcohol Soluble / Miscible [71[14]

Ether Miscible [7]
Chloroform Slightly soluble [3B197[11]
Ethyl Acetate Slightly soluble [3B191[11]

Experimental Protocols for Property Determination

The following sections detail standardized methodologies for determining key physical
properties of liquid compounds like ethyl crotonate.

The density of a liquid can be determined by measuring the mass of a known volume.
Apparatus:

 Digital balance

e Measuring cylinder or pycnometer (density bottle) for higher accuracy

e Thermometer

Procedure:

e Mass of Empty Container: Measure and record the mass of a clean, dry measuring cylinder
or pycnometer.

e Volume of Liquid: Add a specific volume of ethyl crotonate to the container. For a
measuring cylinder, read the volume from the bottom of the meniscus.
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o Mass of Container with Liquid: Measure and record the total mass of the container with the
ethyl crotonate.

o Temperature: Record the ambient temperature of the liquid.

» Calculation:
o Mass of ethyl crotonate = (Mass of container with liquid) - (Mass of empty container)
o Density = Mass of ethyl crotonate / Volume of ethyl crotonate

For improved accuracy, this procedure should be repeated multiple times, and the average
density should be calculated.[15][16][17]

The refractive index is a measure of how light bends as it passes through a substance and is a
valuable parameter for identifying and assessing the purity of liquid compounds.[18]

Apparatus:

e Abbe refractometer

o Constant temperature water bath
o Dropper or pipette

Procedure:

» Calibration: Calibrate the Abbe refractometer using a standard liquid with a known refractive
index.

o Temperature Control: Circulate water from the constant temperature bath through the
refractometer to maintain a stable temperature, typically 20°C.

o Sample Application: Place a few drops of ethyl crotonate onto the prism of the
refractometer.

o Measurement: Close the prism and adjust the instrument to bring the dividing line between
the light and dark fields into sharp focus on the crosshairs of the eyepiece.
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» Reading: Read the refractive index value from the instrument's scale.

o Correction: If the measurement is not performed at the standard temperature (20°C), a
temperature correction may be necessary. The refractive index generally decreases with
increasing temperature.[18]

Alternative methods for determining the refractive index include using a Michelson
interferometer or a device composed of a graduated cylinder and a beaker.[19][20][21]

A gualitative and semi-quantitative assessment of solubility can be performed through direct
observation.

Apparatus:

e Test tubes

o Graduated pipette or dropper

o \ortex mixer or shaker

Procedure:

e Solvent Preparation: Add a measured volume (e.g., 1 mL) of the desired solvent (e.g., water,
ethanol) to a test tube.

e Solute Addition: Add a small, measured amount (e.g., 0.05 mL or 25 mg) of ethyl crotonate
to the test tube.[22]

e Mixing: Vigorously shake or vortex the mixture for a set period.

o Observation: Observe the mixture to see if the ethyl crotonate has completely dissolved. If
it has, the substance is soluble under these conditions. If a separate layer or cloudiness
remains, it is considered insoluble or slightly soluble.

¢ Incremental Addition: To determine the saturation point, continue adding small, measured
amounts of ethyl crotonate until it no longer dissolves.[23] This allows for a more
guantitative measure of solubility at a given temperature.[24]
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For highly accurate solubility determination, especially for biopharmaceutical classification,
equilibrium solubility experiments are recommended, where an excess of the compound is
agitated in the solvent for an extended period to ensure equilibrium is reached, followed by
quantification of the dissolved compound in the supernatant.[25]

Visualization of Experimental Workflow

The following diagram illustrates a generalized workflow for determining the density of a liquid
such as ethyl crotonate.
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Caption: Workflow for the determination of liquid density.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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